N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethylpyrazol-1-yl)acetamide
• InChI: InChI=1S/C15H18IN3O/c1-9-5-6-13(7-10(9)2)17-14(20)8-19-12(4)15(16)11(3)18-19/h5-7H,8H2,1-4H3,(H,17,20)
• InChI Key: OJXWJBSFLOBVCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=C(C(=N2)C)I)C)C
• Molecular Formula: C15H18IN3O
• Molecular Weight: 383.23 g/mol

Description

N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It is a pyrazole-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide is not fully understood. However, it has been suggested that it acts by inhibiting the production of prostaglandins, which are involved in inflammation and pain. It has also been found to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been found to exhibit cytotoxic effects on cancer cells and to improve glucose tolerance in diabetic animals.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide in lab experiments is its ability to exhibit anti-inflammatory and analgesic properties. This makes it a useful tool for studying the mechanisms of inflammation and pain. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide. One direction is to further investigate its potential use in the treatment of cancer, diabetes, and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective anti-inflammatory and analgesic drugs. Additionally, more research is needed to determine the safety and toxicity of this compound.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been reported in several studies. One of the methods involves the reaction of 3,4-dimethylphenylhydrazine with ethyl 4-iodo-3,5-dimethylpyrazole-1-carboxylate in the presence of acetic anhydride. The resulting product is then treated with acetic acid and acetic anhydride to yield the final compound.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)acetamide has been studied for its potential applications in various scientific research areas. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, diabetes, and Alzheimer's disease.